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Compound of Interest

Compound Name: Butoxyacetic acid

Cat. No.: B1204154 Get Quote

For researchers and professionals in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of butoxyacetic acid, ensuring the protection of laboratory

personnel and the environment.

Butoxyacetic acid is a corrosive compound that can cause severe skin burns and eye

damage.[1][2][3] Inhalation or ingestion may also be harmful.[1] Therefore, strict adherence to

proper disposal protocols is critical. The primary method for the disposal of butoxyacetic acid
is through a licensed professional waste disposal service as it is considered hazardous waste.

[1][2]

Immediate Safety and Handling
Before beginning any disposal procedure, ensure all relevant safety measures are in place.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling butoxyacetic acid. This includes, but is not limited to:

Chemical safety goggles or a face shield[1][4]

Chemical-resistant gloves (e.g., nitrile, neoprene)[1][4]

A lab coat or other protective clothing to prevent skin contact[1][4]

In areas with inadequate ventilation, a NIOSH-approved respirator is recommended.[1]
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Spill Response: In the event of a spill, immediately evacuate the area and ensure proper

ventilation.[4] Spills should be contained and absorbed using an inert, non-combustible

material such as sand, earth, or vermiculite.[3][4] Do not use combustible materials like

sawdust.[4] The absorbed material should then be collected and placed into a suitable, sealed

container for hazardous waste disposal.[1][3]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data

related to the safe handling and disposal of butoxyacetic acid.

Parameter Value/Instruction Source

UN Number UN1760 / UN3265 [2][4]

Hazard Class 8 (Corrosive) [4]

Packing Group II / III [2][4]

Personal Protective Equipment Goggles, gloves, lab coat [1][2][3][4]

Spill Absorbent
Inert, non-combustible material

(sand, vermiculite)
[3][4]

Storage

Cool, dry, well-ventilated area

in a corrosion-resistant, tightly

sealed container

[3][4][5]

Final Disposal Method
Licensed professional waste

disposal service
[1][2][6]

Laboratory-Scale Neutralization Protocol
This protocol outlines a standard procedure for neutralizing a small quantity of butoxyacetic
acid waste in a laboratory setting prior to collection by a licensed disposal service. Note: This

procedure is for pre-treatment and does not replace the need for professional disposal. Always

consult your institution's specific safety guidelines.

Materials:
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Butoxyacetic acid waste

Sodium bicarbonate (NaHCO₃) or another weak base

pH indicator strips or a calibrated pH meter

Large glass beaker (at least twice the volume of the waste)

Stir bar and stir plate

Appropriate PPE

Procedure:

Preparation: Don appropriate PPE and work within a certified chemical fume hood. Place the

beaker on the stir plate and add a stir bar.

Dilution: Slowly and carefully pour the butoxyacetic acid waste into the beaker. If the acid is

concentrated, it is advisable to first dilute it by slowly adding the acid to a larger volume of

cold water.

Neutralization: Begin gentle stirring. Slowly add small portions of sodium bicarbonate to the

acidic solution. Be cautious as this will cause fizzing (effervescence) due to the release of

carbon dioxide gas. Control the rate of addition to prevent excessive foaming and splashing.

pH Monitoring: Periodically check the pH of the solution using a pH strip or a pH meter.

Continue adding the weak base until the pH is between 6.0 and 8.0.

Final Steps: Once neutralized, stop stirring and allow the solution to cool to room

temperature. Decant the neutralized solution into a clearly labeled hazardous waste

container. The container should be sealed and stored in a designated secondary

containment area pending collection by a professional waste disposal service.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of butoxyacetic acid.
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Caption: Workflow for the safe disposal of butoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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